Cas no 1256346-39-0 (4-(Diacetoxymethyl)phenylboronic acid)

• Product Name: 4-(Diacetoxymethyl)phenylboronic acid
• CAS No: 1256346-39-0
• MF: C₁₁H₁₃BO₆
• MW: 252.028323888779
• MDL: MFCD16618936
• CID: 828172
• Update Time: 2026-04-29

4-(Diacetoxymethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-(Diacetoxymethyl)phenyl)boronic acid
• 4-(DIACETOXYMETHYL)PHENYLBORONIC ACID
• 4-(Diacetoxymethyl)phenylboronic acid

• MDL： MFCD16618936

Computed Properties

• Exact Mass: 252.08100

Experimental Properties

• PSA: 93.06000
• LogP: -0.50880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 4-(Diacetoxymethyl)phenylboronic acid

Introduction to 4-(Diacetoxymethyl)phenylboronic Acid (CAS No. 1256346-39-0)

4-(Diacetoxymethyl)phenylboronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. With the CAS number 1256346-39-0, this compound represents a derivative of phenylboronic acid, characterized by the presence of two acetoxymethyl groups attached to the boronic acid moiety. This structural feature imparts unique reactivity and stability, making it a valuable intermediate in various synthetic applications.

The significance of 4-(Diacetoxymethyl)phenylboronic acid lies in its utility as a building block in the synthesis of complex molecules, particularly in the development of boron-containing pharmaceuticals. Boronic acids are well-known for their ability to form reversible covalent bonds with diols, a property that has been exploited in drug design and biomaterial development. The diacetoxymethyl substitution enhances the solubility and reactivity of the boronic acid group, facilitating its incorporation into larger molecular frameworks.

In recent years, there has been a surge in research focused on the applications of organoboron compounds in medicinal chemistry. One notable area is the development of targeted therapeutics, where boronated compounds exhibit promising anticancer properties. For instance, 4-(Diacetoxymethyl)phenylboronic acid has been investigated as a precursor in the synthesis of boron neutron capture therapy (BNCT) agents. BNCT is an emerging modality for cancer treatment that leverages the selective accumulation of boron compounds in tumor tissues, followed by irradiation with neutrons to induce targeted cell destruction.

The structural motif of 4-(Diacetoxymethyl)phenylboronic acid also finds relevance in materials science, particularly in the development of advanced polymers and coatings. The boronic acid functionality allows for dynamic covalent chemistry, enabling the creation of stimuli-responsive materials that can undergo reversible transformations under specific conditions. This property is highly desirable for applications such as self-healing materials, where damage-induced changes trigger repair mechanisms.

Recent advancements in computational chemistry have further highlighted the potential of 4-(Diacetoxymethyl)phenylboronic acid as a scaffold for drug discovery. Molecular modeling studies have demonstrated its ability to interact with biological targets through hydrogen bonding and π-stacking interactions. These insights have guided the design of novel analogs with enhanced pharmacokinetic profiles and improved target specificity. The compound’s versatility makes it an attractive candidate for structure-activity relationship (SAR) studies aimed at optimizing therapeutic efficacy.

The synthesis of 4-(Diacetoxymethyl)phenylboronic acid typically involves multi-step organic transformations, starting from readily available phenolic precursors. The introduction of diacetoxymethyl groups requires careful control of reaction conditions to ensure high regioselectivity and yield. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have streamlined the production process, making it more efficient and scalable for industrial applications.

In conclusion, 4-(Diacetoxymethyl)phenylboronic acid (CAS No. 1256346-39-0) is a multifaceted compound with broad utility across pharmaceuticals and materials science. Its unique structural features enable its use as a key intermediate in drug development, biomaterial engineering, and advanced polymer synthesis. As research continues to uncover new applications for organoboron compounds, 4-(Diacetoxymethyl)phenylboronic acid is poised to play an increasingly important role in shaping future innovations.